Cas no 2228699-62-3 (2-(4-fluoro-3-nitrophenyl)acetaldehyde)

• Product Name: 2-(4-fluoro-3-nitrophenyl)acetaldehyde
• CAS No: 2228699-62-3
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6290742
• PubChem ID: 87057802
• Update Time: 2025-10-10

2-(4-fluoro-3-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)acetaldehyde
• EN300-1821707
• SCHEMBL9158
• 2228699-62-3

• Inchi： 1S/C8H6FNO3/c9-7-2-1-6(3-4-11)5-8(7)10(12)13/h1-2,4-5H,3H2
• InChI Key： ARHBLFWUXUVIKP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)acetaldehyde

Introduction to 2-(4-fluoro-3-nitrophenyl)acetaldehyde (CAS No. 2228699-62-3)

2-(4-fluoro-3-nitrophenyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2228699-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to an aromatic ring system. The structural features of 2-(4-fluoro-3-nitrophenyl)acetaldehyde make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of a phenyl ring substituted with both a fluoro group at the 4-position and a nitro group at the 3-position. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The fluoro group is known for its ability to enhance metabolic stability and binding affinity, while the nitro group can serve as a handle for further functionalization through reduction or other chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both fluoro and nitro substituents. These groups have been shown to modulate receptor interactions and enzyme activities, making them attractive for the development of drugs targeting various diseases. For instance, studies have demonstrated that fluoro-substituted aromatic compounds can exhibit improved oral bioavailability and prolonged half-life due to their resistance to metabolic degradation.

The nitro group in 2-(4-fluoro-3-nitrophenyl)acetaldehyde also plays a crucial role in its reactivity and function. Upon reduction, the nitro group can be converted into an amine, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). This transformation allows for further derivatization and optimization of the compound’s biological activity. Researchers have leveraged this property to synthesize analogs with enhanced potency and selectivity for specific therapeutic targets.

One of the most compelling aspects of 2-(4-fluoro-3-nitrophenyl)acetaldehyde is its utility as a building block in medicinal chemistry. Its versatile structure enables chemists to construct more complex molecules with tailored biological properties. For example, it has been used in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of fluoro and nitro groups in this compound can influence both its solubility and binding affinity, making it an ideal candidate for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(4-fluoro-3-nitrophenyl)acetaldehyde interacts with biological targets. Molecular modeling studies have revealed that the electronic distribution around the aromatic ring system is significantly influenced by the presence of these substituents. This knowledge has been instrumental in designing derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 2-(4-fluoro-3-nitrophenyl)acetaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is prepared from readily available precursors through a sequence of functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic framework. These methods not only ensure high yields but also allow for scalability, which is essential for industrial applications.

In addition to its role as an intermediate, 2-(4-fluoro-3-nitrophenyl)acetaldehyde has been investigated for its potential applications in materials science. The unique electronic properties of its structure make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to tune its optical characteristics through substituent effects opens up new possibilities for developing advanced functional materials.

The safety profile of 2-(4-fluoro-3-nitrophenyl)acetaldehyde is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be used when working with this compound to prevent skin contact or inhalation.

Future research directions for 2-(4-fluoro-3-nitrophenyl)acetaldehyde include exploring its role in drug discovery pipelines and optimizing synthetic routes for greater efficiency. Advances in green chemistry principles may also lead to more sustainable methods for producing this compound without compromising yield or purity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, 2-(4-fluoro-3-nitrophenyl)acetaldehyde (CAS No. 2228699-62-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike, offering new opportunities for drug development and material innovation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.